Cas no 2176843-70-0 (1-[2-(4-Methyl-2-thiazolyl)-4-morpholinyl]-2-propen-1-one)
1-[2-(4-Methyl-2-thiazolyl)-4-morpholinyl]-2-propen-1-one Chemical and Physical Properties
Names and Identifiers
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- 1-[2-(4-Methyl-2-thiazolyl)-4-morpholinyl]-2-propen-1-one
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- Inchi: 1S/C11H14N2O2S/c1-3-10(14)13-4-5-15-9(6-13)11-12-8(2)7-16-11/h3,7,9H,1,4-6H2,2H3
- InChI Key: QWULOBAUQDHGEL-UHFFFAOYSA-N
- SMILES: C(N1CCOC(C2=NC(C)=CS2)C1)(=O)C=C
Experimental Properties
- Density: 1.224±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 442.5±45.0 °C(Predicted)
- pka: 2.76±0.10(Predicted)
1-[2-(4-Methyl-2-thiazolyl)-4-morpholinyl]-2-propen-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6702312-0.05g |
1-[2-(4-methyl-1,3-thiazol-2-yl)morpholin-4-yl]prop-2-en-1-one |
2176843-70-0 | 90% | 0.05g |
$246.0 | 2023-07-08 |
1-[2-(4-Methyl-2-thiazolyl)-4-morpholinyl]-2-propen-1-one Related Literature
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
Additional information on 1-[2-(4-Methyl-2-thiazolyl)-4-morpholinyl]-2-propen-1-one
Research Brief on 1-[2-(4-Methyl-2-thiazolyl)-4-morpholinyl]-2-propen-1-one (CAS: 2176843-70-0)
1-[2-(4-Methyl-2-thiazolyl)-4-morpholinyl]-2-propen-1-one (CAS: 2176843-70-0) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique thiazole and morpholine moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of key signaling pathways involved in cancer and inflammatory diseases. The following research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and preclinical efficacy.
Recent studies have highlighted the role of 1-[2-(4-Methyl-2-thiazolyl)-4-morpholinyl]-2-propen-1-one as a potent inhibitor of protein kinases, specifically targeting the PI3K/AKT/mTOR pathway, which is frequently dysregulated in cancer. In vitro experiments using human cancer cell lines demonstrated that this compound effectively suppresses cell proliferation and induces apoptosis at nanomolar concentrations. Furthermore, structural-activity relationship (SAR) studies have elucidated the critical importance of the thiazole ring and the morpholine group in enhancing binding affinity and selectivity towards the target kinases.
In addition to its anticancer properties, preliminary research suggests that 1-[2-(4-Methyl-2-thiazolyl)-4-morpholinyl]-2-propen-1-one may also exhibit anti-inflammatory effects by inhibiting the NF-κB signaling pathway. Animal models of chronic inflammation treated with this compound showed a significant reduction in pro-inflammatory cytokine levels and improved histological outcomes. These findings position the compound as a potential dual-action therapeutic agent for diseases where inflammation and oncogenesis intersect, such as colorectal cancer and rheumatoid arthritis.
The synthesis of 1-[2-(4-Methyl-2-thiazolyl)-4-morpholinyl]-2-propen-1-one has been optimized to achieve high yields and purity, as reported in recent patent filings. Key steps include the condensation of 4-methyl-2-thiazolecarboxaldehyde with morpholine, followed by acylation with propenoyl chloride. Advanced spectroscopic techniques, including NMR and mass spectrometry, have confirmed the structural integrity of the compound, ensuring reproducibility for further preclinical and clinical studies.
Despite these promising results, challenges remain in the development of 1-[2-(4-Methyl-2-thiazolyl)-4-morpholinyl]-2-propen-1-one as a viable drug candidate. Pharmacokinetic studies indicate moderate bioavailability and rapid metabolism, necessitating the exploration of prodrug strategies or formulation enhancements. Additionally, comprehensive toxicology assessments are required to evaluate potential off-target effects and long-term safety profiles. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these hurdles and accelerate the translation of this compound into clinical trials.
In conclusion, 1-[2-(4-Methyl-2-thiazolyl)-4-morpholinyl]-2-propen-1-one represents a promising scaffold for the development of next-generation kinase inhibitors with applications in oncology and inflammation. Continued research into its mechanism of action, structural optimization, and therapeutic potential will be critical in realizing its full clinical impact. This research brief underscores the importance of interdisciplinary collaboration in advancing novel chemical entities from bench to bedside.
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